N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H14F4N2O2/c19-13-2-1-3-15(8-13)24-10-14(9-16(24)25)23-17(26)11-4-6-12(7-5-11)18(20,21)22/h1-8,14H,9-10H2,(H,23,26)
• InChI Key: FAAIZQCBKKIFHK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC(=CC=C2)F)NC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H14F4N2O2
• Molecular Weight: 366.3 g/mol

Description

N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide (NFP-TFPB) is an important compound in the field of drug development and medicinal chemistry. It is a fluorinated pyrrolidinone derivative that has been widely studied for its potential therapeutic applications. NFP-TFPB has been found to have a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. It has also been used in the synthesis of a variety of other compounds, such as prodrugs and analogues.

Scientific Research Applications

N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide has been studied extensively for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and anti-viral properties. In particular, it has been studied as a potential treatment for various types of cancer, including lung, breast, and colorectal cancer. It has also been studied for its potential to treat viral infections, such as HIV and hepatitis C.

Mechanism of Action

N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are molecules that play a role in inflammation, pain, and fever. By inhibiting the activity of COX-2, N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide can reduce the production of prostaglandins and thus reduce inflammation, pain, and fever.
Biochemical and Physiological Effects
N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide has been found to have a range of biochemical and physiological effects. In addition to its anti-inflammatory, anti-cancer, and anti-viral properties, it has also been found to have anti-oxidant, anti-apoptotic, and anti-angiogenic properties. It has also been found to modulate the activity of various enzymes and receptors, such as the serotonin and dopamine receptors.

Advantages and Limitations for Lab Experiments

N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide has a number of advantages and limitations for laboratory experiments. On the one hand, it is relatively easy to synthesize in high yields and purities, making it well-suited for use in laboratory experiments. On the other hand, it can be toxic in high concentrations, so it should be handled with care. Additionally, it is not soluble in water, so it must be dissolved in a suitable solvent before use.

Future Directions

N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide has a number of potential future directions. It could be used to develop new drugs for the treatment of various types of cancer, as well as viral infections such as HIV and hepatitis C. It could also be used to develop new prodrugs and analogues, which could have a range of different therapeutic applications. Additionally, it could be used to develop new anti-inflammatory and anti-oxidant agents, as well as agents for modulating the activity of various enzymes and receptors. Finally, it could be used to develop new agents for modulating the activity of the immune system.

Synthesis Methods

N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide can be synthesized through a number of methods, including the reaction of 3-fluorophenyl-5-oxopyrrolidin-3-yl bromide with trifluoromethylbenzamide in aqueous acetic acid. The reaction yields N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide in high yield (over 90%) and purity (over 95%). The reaction can also be performed using other fluorinated pyrrolidinone derivatives, such as 3-fluorophenyl-5-oxopyrrolidin-3-yl chloride, with similar yields and purities.